![molecular formula C15H12Cl2N2O2 B5801018 2-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide](/img/structure/B5801018.png)
2-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide
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Overview
Description
2-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide, also known as CCMI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the carboximidamide family and is used in the synthesis of other chemicals.
Mechanism of Action
The mechanism of action of 2-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes play a role in the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in acetylcholine levels, which can have both beneficial and detrimental effects on the body. Additionally, this compound has been shown to have antioxidant properties, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
2-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide has several advantages for use in lab experiments. It is relatively easy to synthesize, making it readily available for research purposes. Additionally, this compound has been extensively studied, and its properties and effects are well-understood. However, there are also limitations to its use in lab experiments. This compound has been shown to have low solubility in water, which can limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can limit its potential applications.
Future Directions
There are several future directions for research on 2-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide. One potential area of research is the development of new drugs based on the inhibitory effects of this compound on certain enzymes. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in various fields. Finally, research could be conducted on the synthesis of new compounds based on the structure of this compound, which could have potential applications in drug discovery and other fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of this compound has been well-established, and it has been extensively studied for its potential applications in drug discovery and other fields. The mechanism of action of this compound is not fully understood, but it has been shown to have inhibitory effects on certain enzymes. This compound has several advantages for use in lab experiments, but there are also limitations to its use. Finally, there are several future directions for research on this compound, including the development of new drugs and the synthesis of new compounds based on its structure.
Synthesis Methods
The synthesis of 2-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide involves the reaction of 2-chloroaniline with 2-chloro-4-methylbenzoyl chloride in the presence of a base. The resulting product is then reacted with cyanic acid to form this compound. This synthesis method has been well-established and has been used in various research studies.
Scientific Research Applications
2-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the field of drug discovery. This compound has been shown to have inhibitory effects on certain enzymes, making it a potential candidate for the development of new drugs. Additionally, this compound has been used in the synthesis of other chemicals, including herbicides and pesticides.
properties
IUPAC Name |
[(Z)-[amino-(2-chlorophenyl)methylidene]amino] 2-chloro-4-methylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N2O2/c1-9-6-7-11(13(17)8-9)15(20)21-19-14(18)10-4-2-3-5-12(10)16/h2-8H,1H3,(H2,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMJBYPSSWFKDGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)ON=C(C2=CC=CC=C2Cl)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)C(=O)O/N=C(/C2=CC=CC=C2Cl)\N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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